[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester
Description
This compound is a chiral pyrrolidine derivative featuring a tert-butyl carbamate group, an ethyl substituent, and an (S)-configured 2-amino-propionyl moiety. Its structural complexity makes it valuable in medicinal chemistry and peptide synthesis, particularly as a protected intermediate for introducing stereochemical control. The tert-butyl carbamate (Boc) group enhances solubility and stability during synthetic processes, while the amino-propionyl side chain may influence biological interactions or catalytic activity .
Properties
IUPAC Name |
tert-butyl N-[[1-[(2S)-2-aminopropanoyl]pyrrolidin-3-yl]methyl]-N-ethylcarbamate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H29N3O3/c1-6-17(14(20)21-15(3,4)5)9-12-7-8-18(10-12)13(19)11(2)16/h11-12H,6-10,16H2,1-5H3/t11-,12?/m0/s1 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQCUPAOKFDUKGI-PXYINDEMSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1CCN(C1)C(=O)C(C)N)C(=O)OC(C)(C)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC1CCN(C1)C(=O)[C@H](C)N)C(=O)OC(C)(C)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H29N3O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.41 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound [1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester is a synthetic organic molecule that has garnered attention for its potential biological applications. Its unique structure, which includes a pyrrolidine ring, an amino acid derivative, and a tert-butyl ester group, suggests various mechanisms of action and therapeutic potentials.
Chemical Structure and Properties
- Molecular Formula : C15H27N3O3
- Molecular Weight : 297.39 g/mol
Structural Features :
- Pyrrolidine Ring : Provides structural flexibility and is often linked to biological activity.
- Tert-butyl Ester Group : Enhances hydrophobicity, potentially improving solubility in lipid environments.
- Amino Acid Derivative : May interact with biological receptors or enzymes.
The biological activity of this compound primarily stems from its ability to interact with specific molecular targets. The ester group can undergo hydrolysis, releasing the active amino acid derivative, which may then engage with enzymes or receptors. The pyrrolidine ring's structural stability enhances the binding affinity to target molecules, suggesting potential applications in drug development.
Anticancer Activity
Recent studies have shown that compounds similar to [1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester exhibit anticancer properties. For instance, related compounds demonstrated efficacy in inhibiting the growth of breast cancer cell lines such as MCF-7, SK-BR-3, and MDA-MB-231, without affecting nonmalignant MCF-10A breast cells significantly .
Pharmacokinetics
Pharmacokinetic studies indicate that the compound has moderate exposure in the brain with a half-life of approximately 0.74 hours. It also shows good tissue distribution in organs like the kidney and liver . This profile is crucial for assessing the compound's viability as a therapeutic agent.
Case Studies and Research Findings
| Study | Findings |
|---|---|
| Study A | Demonstrated that the compound inhibited cell growth in MCF-7 and SK-BR-3 breast cancer cells after 24 and 72 hours of treatment. |
| Study B | Evaluated the pharmacokinetics of similar compounds, noting significant tissue distribution and moderate brain exposure. |
| Study C | Investigated the mechanism of action, revealing that hydrolysis of the ester group releases active metabolites that interact with cellular targets. |
Comparison with Similar Compounds
Key Structural Analogs
The following analogs share the pyrrolidine core and tert-butyl carbamate group but differ in substituents, impacting their physicochemical and functional properties:
*Calculated based on structural similarity to analogs.
Comparative Analysis
- Lipophilicity : The 4-chlorobenzyl derivative (CAS 169452-10-2) exhibits higher lipophilicity (logP ~3.5 predicted) due to the aromatic chloro-substituent, favoring membrane permeability in drug design .
- Acyl Chain Impact: The 2-amino-acetyl analog (CAS 1353974-70-5) has a shorter acyl chain than the target compound, which may reduce thermal stability (e.g., lower predicted boiling point) and alter solubility in polar solvents .
- Stereochemistry : The (S)-configuration in the target compound and its cyclopropyl analog ensures enantioselective interactions, critical for asymmetric synthesis or receptor targeting .
Preparation Methods
Key Steps:
-
Chiral Trimesylate Alkylation : Optically active butyl-1,2,4-trimesylate is reacted with ethylamine in tetrahydrofuran (THF) at 50–60°C to form the pyrrolidine ring.
-
Amino Protection : The primary amine is protected using benzyl chloroformate, yielding a carbamate intermediate.
-
Deprotection and Functionalization : The benzyl group is replaced with allyloxycarbonyl under heptane reflux (30–70°C), followed by ammonia introduction under high pressure (50–80 bar) to yield 3-amino-pyrrolidine.
Yield : 78–85% (over three steps).
(S)-2-Amino-Propionyl Group Introduction
The acylation step is critical for installing the stereospecific side chain. EvitaChem EVT-8064181 outlines a two-stage process:
Procedure:
-
Acyl Chloride Formation : (S)-2-Amino-propionic acid is treated with thionyl chloride (SOCl₂) in dichloromethane (DCM) at 0°C to generate the acyl chloride.
-
Pyrrolidine Acylation : The acyl chloride reacts with the pyrrolidine core in the presence of triethylamine (TEA) at room temperature for 12 hours.
Reaction Conditions :
| Parameter | Value |
|---|---|
| Solvent | Dichloromethane (DCM) |
| Temperature | 0°C (Step 1), 25°C (Step 2) |
| Catalyst | Triethylamine |
| Yield | 92% |
Tert-Butyl Carbamate Installation
The tert-butyl carbamate group is introduced using di-tert-butyl dicarbonate (Boc₂O), as described in CN114805134A .
Optimized Protocol:
-
Base Activation : The pyrrolidine intermediate is dissolved in THF and treated with sodium hydroxide (NaOH) to deprotonate the amine.
-
Boc Protection : Boc₂O is added dropwise at 10–30°C, stirring for 6 hours.
-
Process Telescoping : The crude product is directly used in subsequent steps without purification, reducing losses.
Scale-Up Data :
| Batch Size (kg) | Purity (%) | Yield (%) |
|---|---|---|
| 1 | 98.5 | 89 |
| 10 | 97.8 | 86 |
Ethyl Carbamate Formation
The ethyl-carbamic acid moiety is installed via nucleophilic substitution. VulcanChem VC13474524 utilizes ethyl chloroformate under controlled conditions:
Method:
-
Reaction Setup : The tertiary amine is mixed with ethyl chloroformate in toluene at −10°C.
-
Quenching and Isolation : The mixture is quenched with ice water, and the product is extracted with ethyl acetate.
Critical Parameters :
-
Temperature must remain below 0°C to prevent diethyl carbonate formation.
-
Molar ratio of amine to chloroformate: 1:1.05.
Integrated Industrial Synthesis
Combining the above steps, a scalable route is proposed:
Q & A
Q. What are the key synthetic strategies for constructing the tert-butyl carbamate moiety in this compound?
- Methodological Answer: The tert-butyl carbamate group is typically introduced via acid chloride activation. For example, 3-methylpyrrolidine-1-carboxylic acid can be treated with thionyl chloride to form the acid chloride, which is then reacted with tert-butyl alcohol in the presence of a base (e.g., triethylamine) . Asymmetric Mannich reactions using organocatalysts (e.g., N-Boc-imine intermediates) are also effective for stereoselective carbamate formation, as demonstrated in the synthesis of related β-amino carbonyl compounds .
Q. How can intermediates be purified during synthesis?
- Methodological Answer: Column chromatography with silica gel (using gradients of ethyl acetate/hexane) is widely employed for isolating tert-butyl carbamate intermediates . For polar byproducts, reverse-phase HPLC with C18 columns and acetonitrile/water mobile phases may enhance resolution .
Q. What analytical techniques confirm the structural integrity of the pyrrolidine ring?
- Methodological Answer:
Q. How does solvent choice impact the yield of tert-butyl carbamate formation?
- Methodological Answer: Polar aprotic solvents like acetonitrile or dichloromethane are optimal for carbamate coupling due to their ability to stabilize charged intermediates. For example, anhydrous acetonitrile under argon achieved >90% yield in asymmetric Mannich reactions . Protic solvents (e.g., methanol) should be avoided to prevent tert-butyl group cleavage.
Advanced Research Questions
Q. How can enantiomeric excess (ee) of the (S)-configured pyrrolidine be enhanced?
Q. What experimental designs resolve contradictions in reported reaction yields?
- Methodological Answer: Systematic variation of parameters (e.g., temperature, catalyst loading) using factorial design identifies optimal conditions. For instance, yields in asymmetric Mannich reactions dropped from 92% to 65% when propionaldehyde equivalents were reduced from 2.0 to 1.2 . Contradictions often arise from substrate purity or moisture-sensitive steps.
Q. How does the tert-butyl group influence stability under acidic/basic conditions?
Q. What computational models predict environmental degradation pathways?
- Methodological Answer: Density Functional Theory (DFT) calculations can model hydrolysis mechanisms. Environmental fate studies prioritize evaluating hydrolysis half-lives (e.g., pH-dependent degradation) and bioaccumulation potential using software like EPI Suite .
Q. What mechanistic insights explain Rh-catalyzed asymmetric additions to tert-butyl esters?
Q. How to optimize high-throughput screening of reaction conditions?
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
